molecular formula C13H9BrN4NaO3 B564430 Azumolene-13C3 Sodium Salt CAS No. 1391062-50-2

Azumolene-13C3 Sodium Salt

Cat. No. B564430
CAS RN: 1391062-50-2
M. Wt: 375.111
InChI Key: LPJVYINOPBXWDB-KNGBJKSISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Azumolene-13C3 Sodium Salt is the labelled analogue of Azumolene . Azumolene is an experimental drug which is a derivative of dantrolene . It falls under the category of stable isotope labelled compounds .


Molecular Structure Analysis

The molecular formula of Azumolene-13C3 Sodium Salt is C10 [13C3]H8BrN4NaO3 . The molecular weight is 374.10 .


Physical And Chemical Properties Analysis

Azumolene-13C3 Sodium Salt is a crystalline solid . Its solubility in various solvents such as DMF and DMSO has been reported .

Mechanism of Action

Azumolene, the unlabelled analogue of Azumolene-13C3 Sodium Salt, is known to inhibit a component of store-operated calcium entry (SOCE) that is coupled to the skeletal muscle ryanodine receptor . This mechanism of action is likely to be similar for Azumolene-13C3 Sodium Salt.

Safety and Hazards

Azumolene-13C3 Sodium Salt is not classified as hazardous according to the 2012 OSHA Hazard Communication Standard . It’s recommended to be stored at -20°C .

properties

{ "Design of the Synthesis Pathway": "The synthesis of Azumolene-13C3 Sodium Salt can be achieved by the reaction of 3-(4-methyl-1-piperazinyl)-1,2,4-oxadiazole-5-carboxylic acid with 13C-labeled sodium bicarbonate.", "Starting Materials": [ "3-(4-methyl-1-piperazinyl)-1,2,4-oxadiazole-5-carboxylic acid", "13C-labeled sodium bicarbonate" ], "Reaction": [ "Dissolve 3-(4-methyl-1-piperazinyl)-1,2,4-oxadiazole-5-carboxylic acid in a suitable solvent such as dimethylformamide (DMF).", "Add 13C-labeled sodium bicarbonate to the solution and stir the mixture at room temperature for several hours.", "Filter the resulting mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude Azumolene-13C3 Sodium Salt.", "Purify the crude product by recrystallization or column chromatography to obtain the pure Azumolene-13C3 Sodium Salt." ] }

CAS RN

1391062-50-2

Molecular Formula

C13H9BrN4NaO3

Molecular Weight

375.111

IUPAC Name

1-[(E)-[5-(4-bromophenyl)-1,3-oxazol-2-yl]methylideneamino]imidazolidine-2,4-dione;sodium

InChI

InChI=1S/C13H9BrN4O3.Na/c14-9-3-1-8(2-4-9)10-5-15-12(21-10)6-16-18-7-11(19)17-13(18)20;/h1-6H,7H2,(H,17,19,20);/b16-6+;/i7+1,11+1,13+1;

InChI Key

LPJVYINOPBXWDB-KNGBJKSISA-N

SMILES

C1C(=O)NC(=O)N1N=CC2=NC=C(O2)C3=CC=C(C=C3)Br.[Na]

synonyms

1-[[[5-(4-Bromophenyl)-2-oxazolyl]methylene]amino]-2,4-imidazolidinedione-13C3 Sodium Salt;  EU 4093-13C3; 

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.